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Compound of Interest

Compound Name:
Mercury(II)

trifluoromethanesulfonate

Cat. No.: B1221990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety information for

Mercury(II) Trifluoromethanesulfonate (CAS No. 49540-00-3), also known as mercury

triflate. The information has been compiled from various safety data sheets (SDS) to ensure a

thorough understanding of the hazards, handling, and emergency procedures associated with

this compound. This guide is intended for professionals in research, scientific, and drug

development fields who may handle this substance.

Hazard Identification and Classification
Mercury(II) trifluoromethanesulfonate is a highly toxic substance that presents significant

health and environmental hazards. It is classified as acutely toxic if swallowed, in contact with

skin, or if inhaled.[1][2] Prolonged or repeated exposure may cause damage to organs.[1][2]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][2]

Signal Word: Danger

GHS Hazard Classifications:
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Hazard Class Category GHS Code

Acute Toxicity, Oral 2 H300

Acute Toxicity, Dermal 1 H310

Acute Toxicity, Inhalation 2 H330

Specific Target Organ Toxicity,

Repeated Exposure
2 H373

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400

Hazardous to the Aquatic

Environment, Chronic Hazard
1 H410

Hazard Statements:

H300: Fatal if swallowed.[2]

H310: Fatal in contact with skin.[2]

H330: Fatal if inhaled.[2]

H373: May cause damage to organs through prolonged or repeated exposure.[2]

H400: Very toxic to aquatic life.[2]

H410: Very toxic to aquatic life with long lasting effects.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Mercury(II)
Trifluoromethanesulfonate is provided below.
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Property Value

CAS Number 49540-00-3

Molecular Formula C2F6HgO6S2

Molecular Weight 498.7 g/mol

Appearance White solid

Melting Point >350 °C (lit.)

Solubility Soluble in water and acetonitrile

InChI Key BPVYMDMPLCOQPJ-UHFFFAOYSA-L

Handling, Storage, and Personal Protection
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Do not get in eyes, on skin, or on clothing.[1]

Wash face, hands, and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Use only outdoors or in a well-ventilated area.[1]

Handle under a chemical fume hood.[3]

Avoid dust formation.[3]

Storage:

Store in a well-ventilated place. Keep container tightly closed.[1]

Store locked up.[1]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: Wear respiratory protection.[1] Use a NIOSH/MSHA or European

Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other

symptoms are experienced.[3]

The following diagram illustrates the logical workflow for safe handling of Mercury(II)
Trifluoromethanesulfonate, from hazard recognition to appropriate response.
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Hazard Identification

Personal Protective Equipment (PPE)

First-Aid Measures
H300: Fatal if swallowed

Eye/Face Protection

Potential for
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IF SWALLOWED: Immediately call a POISON CENTER or doctor.
Rinse mouth.

Leads to

H310: Fatal in contact with skin

Protective GlovesRequires

Protective Clothing

Requires

Potential for
exposure

IF ON SKIN: Wash with plenty of soap and water.
Take off immediately all contaminated clothing.
Immediately call a POISON CENTER or doctor.

Leads to

H330: Fatal if inhaled

Potential for
exposure

Respiratory Protection

Requires

IF INHALED: Remove to fresh air.
Immediately call a POISON CENTER or doctor.

Leads to

H373: May cause organ damage

H410: Very toxic to aquatic life

IF IN EYES: Rinse cautiously with water for several minutes.
Seek medical advice.

Click to download full resolution via product page

Caption: Hazard and Response Workflow for Mercury(II) Trifluoromethanesulfonate.
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First-Aid Measures
Immediate medical attention is required in case of exposure.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.

Immediately call a POISON CENTER or doctor.[1]

If on Skin: Take off immediately all contaminated clothing. Wash with plenty of soap and

water. Immediately call a POISON CENTER or doctor.[1]

If in Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical advice.[1]

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[1]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local

circumstances and the surrounding environment.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus and full

protective gear.[3]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation. Keep people away from and upwind of the spill/leak.

Evacuate personnel to safe areas.[1]

Environmental Precautions: Do not flush into surface water or sanitary sewer system. Do not

allow material to contaminate the groundwater system. Prevent the product from entering

drains. Local authorities should be advised if significant spillages cannot be contained.[1]
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Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal. Avoid dust formation.[3]

Toxicological Information
Mercury(II) trifluoromethanesulfonate is fatal if swallowed, in contact with skin, or if inhaled.

[1] It may cause damage to organs through prolonged or repeated exposure.[1]

Disposal Considerations
Waste is classified as hazardous. Dispose of contents/container to an approved waste disposal

plant in accordance with local, regional, and national regulations.[1] Do not flush to sewer.[1]

This technical guide is intended to provide essential safety information. Always refer to the

most current Safety Data Sheet (SDS) from the supplier before handling Mercury(II)
Trifluoromethanesulfonate and ensure that a thorough risk assessment is conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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